2-chloro-7-methoxy-3-(3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoline
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Description
2-chloro-7-methoxy-3-(3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoline is a useful research compound. Its molecular formula is C21H20ClN3O4S and its molecular weight is 445.92. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiviral Activities
Compounds related to 2-chloro-7-methoxy-3-(3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoline have been shown to exhibit significant biological activities, including antimicrobial and antiviral properties. For instance, reactions between arylhydrazinium chlorides and 2-chloroquinoline-3-carbaldehydes have yielded derivatives that display a wide range of biological activities. Hydrazone derivatives, in particular, show promise due to their antimicrobial and antiviral capabilities, highlighting the potential value of new derivatives in these chemical classes (Kumara et al., 2016).
Synthesis and Characterization of Novel Quinoline Derivatives
Another study focused on the synthesis, characterization, and antimicrobial evaluation of novel quinoline derivatives bearing different heterocyclic moieties. This research produced a series of 3-substituted 6-methoxy-1H-pyrazolo[3,4-b]quinoline derivatives, showcasing the diverse antimicrobial activities against a range of organisms, including gram-positive and gram-negative bacteria, as well as fungi. The findings indicate that certain derivatives, specifically pyrimidine compounds, demonstrated high antimicrobial activity, underscoring the therapeutic potential of these quinoline derivatives (El-Gamal et al., 2016).
Properties
IUPAC Name |
2-chloro-7-methoxy-3-[5-(4-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]quinoline |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O4S/c1-28-15-7-4-13(5-8-15)19-12-20(25(24-19)30(3,26)27)17-10-14-6-9-16(29-2)11-18(14)23-21(17)22/h4-11,20H,12H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LALXVFDADNJBAY-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(N=C4C=C(C=CC4=C3)OC)Cl)S(=O)(=O)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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